Dimethoxyethyl sulfide

• Molecular Formula: C8H18O4S
• Molecular Weight: 210.29 g/mol
• IUPAC Name: 2-(2,2-dimethoxyethylsulfanyl)-1,1-dimethoxyethane
• InChI: InChI=1S/C8H18O4S/c1-9-7(10-2)5-13-6-8(11-3)12-4/h7-8H,5-6H2,1-4H3
• InChI Key: HYCLPVFMDWDNKS-UHFFFAOYSA-N
• Canonical SMILES: COC(CSCC(OC)OC)OC

Description

Dimethoxyethyl sulfide is a useful research compound. Its molecular formula is C8H18O4S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In Example 13, involving synthesis of dimethoxyethyl sulfone (DMES), 50 ml 2-chloroethyl methyl ether, 70 g Na2S.9H2O, 17.6 g tetrabutylammonium bromide and 50 ml H2O were mixed into a three-neck flask equipped with magnetic stirrer and reflux condenser, and heated at 70° C. with vigorous stirring. The reaction was continued for overnight. The organic layer was separated and dissolved in chloroform, washed with distilled water several times to remove the ammonium salt and dried over anhydrous sodium sulfate. Solvent was removed using a rotary evaporator, and dimethoxyethyl sulfide was obtained with a yield of 63%. The sulfide was oxidized with H2O2 and acetic acid, as described in Example 1, to obtain the corresponding sulfone, dimethoxyethylsulfone (DMES).